Cas no 681435-25-6 (Cadmium bromide xhydrate)

• Product Name: Cadmium bromide xhydrate
• CAS No: 681435-25-6
• MF: Br₂CdH₂O
• MW: 290.234282016754
• CID: 4778822
• Update Time: 2025-06-07

Cadmium bromide xhydrate Chemical and Physical Properties

Names and Identifiers

• Cadmium bromide xhydrate

• Inchi： 1S/2BrH.Cd.H2O/h2*1H;;1H2/q;;+2;/p-2
• InChI Key： UOZORFAVQRTUEC-UHFFFAOYSA-L
• SMILES： [Cd+2].[Br-].[Br-].O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Topological Polar Surface Area: 1

Cadmium bromide xhydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cadmium bromide xhydrate

Comprehensive Analysis of Cadmium bromide xhydrate (CAS No. 681435-25-6): Properties, Applications, and Safety Considerations

Cadmium bromide xhydrate (CAS No. 681435-25-6) is a chemical compound of significant interest in both industrial and research settings. This hydrated form of cadmium bromide is widely utilized in various applications, ranging from photovoltaic materials to chemical synthesis. Its unique properties, such as high solubility in water and stability under specific conditions, make it a valuable component in advanced material science. In recent years, the demand for cadmium-based compounds has surged, particularly in the development of energy-efficient technologies and nanomaterials.

The compound's molecular structure, characterized by the presence of water molecules (xhydrate), plays a critical role in its reactivity and functionality. Researchers have explored its potential in optoelectronic devices, where its ability to form stable crystalline structures is highly advantageous. Additionally, Cadmium bromide xhydrate has been investigated for its role in catalysis and sensor technologies, aligning with the growing trend toward sustainable chemistry and green manufacturing.

One of the most frequently searched questions regarding Cadmium bromide xhydrate is its safety profile. While the compound is not classified as a hazardous material under standard regulations, proper handling protocols are essential to minimize exposure. Users often inquire about storage conditions, compatibility with other chemicals, and environmental impact. These concerns reflect the broader shift toward responsible chemical usage and eco-friendly alternatives in the industry.

From a commercial perspective, Cadmium bromide xhydrate is available in various purity grades, catering to diverse applications. High-purity grades are particularly sought after in pharmaceutical research and electronic component fabrication. The compound's compatibility with thin-film deposition techniques has also made it a candidate for next-generation solar cells and display technologies, topics that dominate current discussions in materials science forums.

In summary, Cadmium bromide xhydrate (CAS No. 681435-25-6) represents a versatile and scientifically significant compound. Its applications span multiple high-growth sectors, including renewable energy, nanotechnology, and advanced manufacturing. As research continues to uncover new potentials for this material, its relevance in both academic and industrial contexts is expected to grow, making it a focal point for future innovations.